Cas no 98946-50-0 (1,3-Benzenedicarboxaldehyde, 5-acetyl-2-hydroxy-)

1,3-Benzenedicarboxaldehyde, 5-acetyl-2-hydroxy- structure
98946-50-0 structure
Product Name:1,3-Benzenedicarboxaldehyde, 5-acetyl-2-hydroxy-
CAS No:98946-50-0
MF:C10H8O4
MW:192.168123245239
CID:750433
PubChem ID:71332083
Update Time:2025-04-19

1,3-Benzenedicarboxaldehyde, 5-acetyl-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxaldehyde, 5-acetyl-2-hydroxy-
    • 5-acetyl-2-hydroxybenzene-1,3-dicarbaldehyde
    • DTXSID40760590
    • 98946-50-0
    • Inchi: 1S/C10H8O4/c1-6(13)7-2-8(4-11)10(14)9(3-7)5-12/h2-5,14H,1H3
    • InChI Key: FEMASQWEWASIDP-UHFFFAOYSA-N
    • SMILES: OC1=C(C=O)C=C(C(C)=O)C=C1C=O

Computed Properties

  • Exact Mass: 192.04225873g/mol
  • Monoisotopic Mass: 192.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 71.4Ų

1,3-Benzenedicarboxaldehyde, 5-acetyl-2-hydroxy- Related Literature

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